Cas no 2229116-10-1 (tert-butyl N-1-(3-tert-butylphenyl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(3-tert-butylphenyl)-2-oxoethylcarbamate
• CAS No: 2229116-10-1
• MF: C₁₇H₂₅NO₃
• MW: 291.385305166245
• CID: 6228825
• PubChem ID: 165778144
• Update Time: 2025-08-05

tert-butyl N-1-(3-tert-butylphenyl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(3-tert-butylphenyl)-2-oxoethylcarbamate
• EN300-1900590
• 2229116-10-1
• tert-butyl N-[1-(3-tert-butylphenyl)-2-oxoethyl]carbamate

• Inchi： 1S/C17H25NO3/c1-16(2,3)13-9-7-8-12(10-13)14(11-19)18-15(20)21-17(4,5)6/h7-11,14H,1-6H3,(H,18,20)
• InChI Key： GCWPIJXRDAAQHS-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)C1=CC=CC(=C1)C(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 291.18344366g/mol
• Monoisotopic Mass: 291.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-1-(3-tert-butylphenyl)-2-oxoethylcarbamate

Introduction to tert-butyl N-1-(3-tert-butylphenyl)-2-oxoethylcarbamate (CAS No. 2229116-10-1)

tert-butyl N-1-(3-tert-butylphenyl)-2-oxoethylcarbamate, with the CAS number 2229116-10-1, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in pharmaceutical and chemical research. This compound is characterized by its unique structure, which includes a tert-butyl group, a phenyl ring, and an oxo group, making it a valuable candidate for the development of novel drugs and materials.

The chemical structure of tert-butyl N-1-(3-tert-butylphenyl)-2-oxoethylcarbamate is defined by its tert-butyl and phenyl moieties, which confer specific physical and chemical properties. The tert-butyl group, known for its steric hindrance and stability, plays a crucial role in enhancing the compound's solubility and resistance to degradation. The phenyl ring, on the other hand, contributes to the compound's aromaticity and reactivity, making it suitable for various synthetic transformations.

Recent studies have highlighted the potential of tert-butyl N-1-(3-tert-butylphenyl)-2-oxoethylcarbamate in pharmaceutical research. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For instance, researchers have explored its use as a potential inhibitor of protein kinases, which are key targets in cancer therapy. The compound's ability to selectively bind to these enzymes can lead to the development of more effective and targeted therapeutic agents.

In addition to its pharmaceutical applications, tert-butyl N-1-(3-tert-butylphenyl)-2-oxoethylcarbamate has shown promise in materials science. Its unique chemical structure makes it a suitable candidate for the synthesis of advanced polymers and coatings. These materials can exhibit enhanced mechanical properties, thermal stability, and resistance to environmental factors, making them valuable for industrial applications such as automotive coatings and electronic devices.

The synthesis of tert-butyl N-1-(3-tert-butylphenyl)-2-oxoethylcarbamate typically involves multi-step processes that require precise control over reaction conditions. Common synthetic routes include the reaction of tert-butylamine with an appropriate carbonyl compound followed by functional group manipulation to achieve the desired structure. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and improving sustainability.

The physicochemical properties of tert-butyl N-1-(3-tert-butylphenyl)-2-oxoethylcarbamate have been extensively studied. It is generally stable under standard laboratory conditions but may require careful handling due to its reactivity with certain chemicals. Its solubility profile is influenced by the presence of the tert-butyl and phenyl groups, which can be fine-tuned through modifications to enhance its compatibility with different solvents.

In terms of safety and handling, while tert-butyl N-1-(3-tert-butylphenyl)-2-oxoethylcarbamate is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and appropriate ventilation should be ensured to minimize exposure risks.

The future prospects for tert-butyl N-1-(3-tert-butylphenyl)-2-oxoethylcarbamate are promising. Ongoing research continues to uncover new applications and optimize existing ones. For example, recent studies have explored its potential as a precursor for the synthesis of more complex molecules with enhanced biological activity. Additionally, efforts are being made to develop scalable synthesis methods that can meet industrial demands while maintaining high product quality.

In conclusion, tert-butyl N-1-(3-tert-butylphenyl)-2-oxoethylcarbamate (CAS No. 2229116-10-1) is a versatile compound with significant potential in pharmaceutical and materials science applications. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As new findings continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.